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Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,
analysis, and applications of cyclopropyl(4-fluorophenyl)methanol, a key building block in
medicinal chemistry and organic synthesis.

Core Chemical Properties

Cyclopropyl(4-fluorophenyl)methanol, with the CAS number 827-88-3, is a secondary
alcohol characterized by a cyclopropyl group and a 4-fluorophenyl moiety attached to a
carbinol center.[1][2][3][4] Its unique structure, combining a strained cyclopropane ring and a
fluorine-substituted aromatic ring, makes it a valuable intermediate in the development of novel
pharmaceutical agents.[1]

Table 1: Physicochemical and Computed Properties
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Property Value Source
cyclopropyl(4-

IUPAC Name yelopropyi( [2][5]
fluorophenyl)methanol
alpha-Cyclopropyl-4-
fluorobenzyl alcohol, a-

Synonyms [5]
CYCLOPROPYL-4-

FLUOROBENZYL ALCOHOL

Molecular Formula C1oH11FO [2][3][5][6]

Molecular Weight 166.19 g/mol [2][5][6]

CAS Number 827-88-3 [1][2]13]

Exact Mass 166.079393132 g/mol [2][5]

Topological Polar Surface Area  20.2 A2 [2][5]

Hydrogen Bond Donor Count 1 [2][5]

Hydrogen Bond Acceptor
2 [2][5]

Count

Rotatable Bond Count 2 [2][5]

XLogP3-AA (Computed) 1.9 [2][5]

Synthesis and Experimental Protocols

The synthesis of cyclopropyl(4-fluorophenyl)methanol can be accomplished through several
synthetic routes. The most common methods involve the reduction of a corresponding ketone
or a nucleophilic substitution reaction.[1]

A. Reduction of Cyclopropyl(4-fluorophenyl) Ketone

This is a widely used method involving the reduction of the carbonyl group of cyclopropyl(4-
fluorophenyl) ketone to a hydroxyl group using a reducing agent.
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Cyclopropyl(4-fluorophenyl) ketone

Reducing Agent
(e.g., NaBHa, LiAlHa4)

Reduction Reaction

Solvent
(e.g., Methanol, THF)

Cyclopropyl(4-fluorophenyl)methanol

Click to download full resolution via product page

Caption: Synthesis via Ketone Reduction.

Experimental Protocol: Reduction using Sodium Borohydride

e Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer, add cyclopropyl(4-
fluorophenyl) ketone (1 equivalent) dissolved in methanol (10 volumes).

e Cooling: Cool the solution to 0-5 °C in an ice bath.

» Addition of Reducing Agent: Slowly add sodium borohydride (NaBHa4) (1.5 equivalents)
portion-wise to the stirred solution, maintaining the temperature below 10 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

e Quenching: Once the starting material is consumed, carefully quench the reaction by the
slow addition of 1M hydrochloric acid (HCI) until the pH is neutral.

o Extraction: Remove the methanol under reduced pressure. Add water and extract the
agueous layer with ethyl acetate (3 x 10 volumes).
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e Washing and Drying: Combine the organic layers and wash with brine, then dry over
anhydrous sodium sulfate (NazSOa).

« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The
crude product can be purified by column chromatography on silica gel to yield pure
cyclopropyl(4-fluorophenyl)methanol.

B. Nucleophilic Substitution

Another viable method involves the reaction of a cyclopropyl(4-fluorophenyl) halide with a
hydroxide source.[1]

. Hydroxide Source Solvent
Cyclopropyl(4-fluorophenyl) bromide (e.g., NaOH, KOH) (e.g., DMSO, Acetone)

SN2 Reaction

Cyclopropyl(4-fluorophenyl)methanol

Click to download full resolution via product page
Caption: Synthesis via Nucleophilic Substitution.

Spectroscopic and Analytical Characterization

The structure of cyclopropyl(4-fluorophenyl)methanol is confirmed using standard
spectroscopic techniques.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1266660/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropyl-4-fluorophenyl-methanol
https://www.evitachem.com/product/evt-300701
https://www.benchchem.com/product/b1266660/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cyclopropyl-4-fluorophenyl-methanol
https://www.benchchem.com/product/b1266660/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropyl-4-fluorophenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

NMR Spectroscopy
(lH, 13C)

Synthesized Purification IR Spectrosco Structure
Product (Chromatography) P Py Confirmed

Mass Spectrometry

Click to download full resolution via product page
Caption: Post-Synthesis Characterization Workflow.
Expected Spectral Data:

» 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
cyclopropyl protons (a multiplet in the range of 0.4-1.2 ppm), the methine proton (CH-OH, a
doublet around 4.5-5.0 ppm), the hydroxyl proton (a broad singlet), and the aromatic protons
of the 4-fluorophenyl group (two doublets of doublets between 7.0-7.5 ppm).

13C NMR: The carbon NMR spectrum should display signals for the cyclopropyl carbons, the
methine carbon (around 75-80 ppm), and the aromatic carbons, with the carbon attached to
the fluorine showing a characteristic large coupling constant.

IR Spectroscopy: The infrared spectrum will be dominated by a broad absorption band for
the O-H stretch of the alcohol group (around 3200-3600 cm~1). Other significant peaks
include C-H stretches for the aromatic and cyclopropyl groups, C=C stretches for the
aromatic ring (around 1500-1600 cm~1), and a strong C-F stretch (around 1200-1250 cm™1).

[7]

Applications in Research and Drug Development

Cyclopropyl(4-fluorophenyl)methanol is a versatile intermediate with significant applications:

» Medicinal Chemistry: It serves as a crucial building block for synthesizing more complex
bioactive molecules. Its derivatives are investigated for potential anticancer, antimicrobial,
and lipid-lowering activities.[1][5]
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e Organic Synthesis: The compound's unique structural features, including the reactive
cyclopropane ring and the fluorine atom which can modulate electronic properties, make it a
valuable intermediate in various synthetic pathways.[1]

e Drug Discovery: A closely related structure, [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-
yllmethanol, is a key intermediate in the synthesis of the lipid-lowering drug NK-104,
highlighting the pharmaceutical relevance of this chemical scaffold.[5]

Safety and Handling

Proper handling of cyclopropyl(4-fluorophenyl)methanol is essential due to its potential
hazards. It is classified as an irritant.[2]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement Pictogram
Skin Irritation (Category 2) H315: Causes skin irritation Warning
o H319: Causes serious eye ]
Eye Irritation (Category 2A) S Warning
irritation

Specific target organ toxicity - )
. H335: May cause respiratory )
single exposure (Category 3), S Warning
) irritation
Respiratory system

Source:[2][5][8]
Handling and Storage Recommendations:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8]

e Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[8][9]

e Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away
from incompatible substances such as strong oxidizing agents, strong acids, and strong
bases.[3][9]
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« First Aid: In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse
cautiously with water for several minutes. If inhaled, move to fresh air.[3][9]

+ Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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